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Introduction

N,2-Dimethylpropanamide, also known by its synonym N-methylisobutyramide, is a
secondary amide with the chemical formula CsH11NO.[1][2] This compound, identified by the
CAS Registry Number 2675-88-9, possesses a unique structure featuring a methyl group on
the nitrogen atom and a methyl group at the alpha-carbon of the propanamide backbone.[1][2]
While not as extensively studied as some of its isomers, N,2-dimethylpropanamide serves as
a valuable molecular scaffold and intermediate in organic synthesis. Its specific substitution
pattern influences its physicochemical properties, such as polarity, hydrogen bonding capability,
and steric hindrance, making it an interesting candidate for applications in medicinal chemistry
and materials science. This guide provides a comprehensive overview of the discovery,
synthesis, physicochemical properties, and characterization of N,2-dimethylpropanamide,
tailored for professionals in research and development.
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Historical Perspective and Discovery

The first documented synthesis of N,2-dimethylpropanamide appears to be in a 1965
publication in The Journal of Organic Chemistry. While the full historical context of its initial
discovery is not elaborately detailed in readily available literature, this publication marks its
formal entry into the chemical sciences. The synthesis was likely part of broader research into
the preparation and properties of amides, a fundamental class of organic compounds with
wide-ranging applications.

The development of synthetic methodologies for amides, such as the Schotten-Baumann
reaction first described in the 1880s, provided the foundational chemical knowledge for the
eventual synthesis of more complex and specifically substituted amides like N,2-
dimethylpropanamide.[3][4] The Schotten-Baumann reaction, which involves the acylation of
an amine with an acid chloride in the presence of a base, remains a robust and widely used
method for amide bond formation.[3][4]

Physicochemical Properties

A thorough understanding of the physicochemical properties of N,2-dimethylpropanamide is
essential for its application in synthesis and drug design. The key properties are summarized in
the table below.

Property Value Source(s)
CAS Number 2675-88-9 [1][2]
Molecular Formula CsH11NO [1112]
Molecular Weight 101.15 g/mol [1]
IUPAC Name N,2-dimethylpropanamide [1]
N-Methylisobutyramide, NSC-
Synonyms [1]
7083
Not specified (likely a liquid or
Appearance . _
low-melting solid)
Boiling Point 199.7 °C at 760 mmHg
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Synthesis of N,2-Dimethylpropanamide: A
Mechanistic Approach

The most common and efficient method for the synthesis of N,2-dimethylpropanamide is
through the acylation of methylamine with isobutyryl chloride. This reaction is a classic example
of nucleophilic acyl substitution, often carried out under Schotten-Baumann conditions.[3][4]

Reaction Scheme

Reactants
Products
Methylamine
Methylammonium Chloride
+ Base (e.g., NaOH) — A
) + Solvent (e.g., Dichloromethane/Water) \
Isobutyryl Chloride
N,2-Dimethylpropanamide

Click to download full resolution via product page

Caption: General reaction scheme for the synthesis of N,2-Dimethylpropanamide.

Mechanistic Rationale

The synthesis proceeds through a well-established nucleophilic acyl substitution mechanism.
The key steps are outlined below, with an emphasis on the reasoning behind the experimental
choices.

e Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of methylamine acts as a
nucleophile, attacking the electrophilic carbonyl carbon of isobutyryl chloride. Methylamine is
chosen as the nitrogen source to introduce the N-methyl group. Isobutyryl chloride is a highly
reactive acylating agent due to the electron-withdrawing nature of the chlorine atom, which
makes the carbonyl carbon more susceptible to nucleophilic attack.
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o Formation of the Tetrahedral Intermediate: This attack leads to the formation of a transient
tetrahedral intermediate, where the carbonyl double bond is broken, and the oxygen atom

carries a negative charge.

o Collapse of the Intermediate and Chloride Elimination: The tetrahedral intermediate is
unstable and rapidly collapses. The lone pair on the oxygen atom reforms the carbonyl
double bond, and the chloride ion is expelled as a good leaving group.

o Deprotonation: The resulting protonated amide is then deprotonated by a base (such as
sodium hydroxide or an excess of methylamine) to yield the final, neutral N,2-
dimethylpropanamide product. The presence of a base is crucial to neutralize the
hydrochloric acid generated during the reaction, which would otherwise protonate the
starting methylamine, rendering it non-nucleophilic and halting the reaction.[3]

Experimental Workflow Diagram
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Caption: Step-by-step workflow for the synthesis of N,2-Dimethylpropanamide.
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Detailed Experimental Protocol (Representative)

This protocol is a representative example based on the principles of the Schotten-Baumann
reaction for the synthesis of secondary amides.[5]

Materials:

Methylamine (e.g., 40% solution in water)

e |Isobutyryl chloride

e Dichloromethane (DCM)

e Sodium hydroxide (NaOH), 10% aqueous solution
e Hydrochloric acid (HCI), 1 M aqueous solution

o Saturated sodium bicarbonate (NaHCOs) solution
e Saturated sodium chloride (brine) solution

e Anhydrous sodium sulfate (Na2S0a4)

» Round-bottom flask, dropping funnel, magnetic stirrer, separatory funnel, distillation
apparatus or flash chromatography setup.

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve methylamine (1.1 equivalents) in a biphasic solvent system of
dichloromethane and water (e.g., a 1:1 ratio).

e Cooling: Cool the stirred solution to 0 °C using an ice bath. This is to control the exothermic
nature of the reaction between the acid chloride and the amine.

» Addition of Acyl Chloride: Slowly add isobutyryl chloride (1.0 equivalent) dropwise from the
dropping funnel to the cooled amine solution over a period of 30-60 minutes. Maintain the
temperature below 10 °C during the addition.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.molbase.com/name/N,N-dimethyl-2-methylpropanamide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618446?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to warm to room temperature. Continue stirring for 2-4 hours, monitoring the reaction
progress by thin-layer chromatography (TLC).

o Work-up: Transfer the reaction mixture to a separatory funnel. Separate the organic layer.
» Washing: Wash the organic layer sequentially with:

o 1 M HCI solution (to remove any unreacted methylamine).

o Saturated NaHCOs solution (to neutralize any remaining acid).

o Brine (to remove residual water).
e Drying: Dry the organic layer over anhydrous Na2SOa.

e Solvent Removal: Filter off the drying agent and remove the dichloromethane under reduced
pressure using a rotary evaporator.

 Purification: Purify the crude product by vacuum distillation or flash column chromatography
on silica gel to obtain pure N,2-dimethylpropanamide.

Spectroscopic Characterization

The structure of N,2-dimethylpropanamide can be unequivocally confirmed through various
spectroscopic techniques.

e 1H NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum is expected to show
distinct signals corresponding to the different types of protons in the molecule. The N-methyl
group would appear as a doublet (due to coupling with the N-H proton), the methine proton
on the isopropyl group as a septet, and the two methyl groups of the isopropyl moiety as a
doublet. The N-H proton would likely appear as a broad singlet.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 3C NMR spectrum will show
characteristic peaks for the carbonyl carbon, the N-methyl carbon, the methine carbon, and
the two equivalent methyl carbons of the isopropyl group.[1]
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» IR (Infrared) Spectroscopy: The IR spectrum will exhibit a strong absorption band for the
C=0 (carbonyl) stretching of the secondary amide, typically in the region of 1640-1680 cm~1.
Another characteristic feature is the N-H stretching vibration, which appears as a sharp peak
around 3300 cm~1.[1]

e MS (Mass Spectrometry): The mass spectrum will show the molecular ion peak (M+)
corresponding to the molecular weight of the compound (101.15 g/mol ).[1][6] Fragmentation
patterns can provide further structural information.

Applications in Research and Development

While specific large-scale industrial applications of N,2-dimethylpropanamide are not widely
documented, its structure makes it a person of interest in several areas of chemical research
and development:

e Pharmaceutical Synthesis: As an amide, it can serve as a building block or intermediate in
the synthesis of more complex molecules with potential biological activity. The secondary
amide linkage is a common feature in many drug molecules.

e Agrochemicals: Some amides have applications as herbicides and fungicides. N,2-
dimethylpropanamide could be explored as a precursor or a component in the
development of new agrochemicals.

» Solvent Properties: Amides are known for their excellent solvent properties due to their high
polarity. The specific substitution pattern in N,2-dimethylpropanamide could offer unique
solvency characteristics for certain reactions or formulations.

Conclusion

N,2-Dimethylpropanamide, a structurally distinct secondary amide, has been a part of the
chemical landscape for over half a century. Its synthesis, primarily achieved through the robust
Schotten-Baumann reaction, is a testament to fundamental principles of organic chemistry. A
comprehensive understanding of its physicochemical properties and spectroscopic signatures
Is paramount for its utilization in modern research and development. While its full potential in
various applications is still being explored, N,2-dimethylpropanamide remains a valuable
compound for synthetic chemists in academia and industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1618446?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/221961
https://www.chemsynthesis.com/base/chemical-structure-18329.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2680037&Type=IR-SPEC&Index=0
https://spectrabase.com/spectrum/KwdoUh5qQWe
https://www.molbase.com/name/N,N-dimethyl-2-methylpropanamide.html
https://spectrabase.com/spectrum/E9zBcWuMBpp
https://www.benchchem.com/product/b1618446/docs#an-in-depth-technical-guide-to-n-2-dimethylpropanamide-discovery-synthesis-and-characterization
https://www.benchchem.com/product/b1618446/docs#an-in-depth-technical-guide-to-n-2-dimethylpropanamide-discovery-synthesis-and-characterization
https://www.benchchem.com/product/b1618446/docs#an-in-depth-technical-guide-to-n-2-dimethylpropanamide-discovery-synthesis-and-characterization
https://www.benchchem.com/product/b1618446/docs#an-in-depth-technical-guide-to-n-2-dimethylpropanamide-discovery-synthesis-and-characterization
https://www.benchchem.com/product/b1618446/docs#an-in-depth-technical-guide-to-n-2-dimethylpropanamide-discovery-synthesis-and-characterization
https://www.benchchem.com/product/b1618446?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618446?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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